Cas no 1805380-41-9 (5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-carboxylic acid)

• Product Name: 5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-carboxylic acid
• CAS No: 1805380-41-9
• MF: C₇H₃BrF₂N₂O₄
• MW: 297.010527849197
• CID: 4865019
• Update Time: 2025-05-21

5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-carboxylic acid

• Inchi： 1S/C7H3BrF2N2O4/c8-2-1-11-4(7(13)14)5(12(15)16)3(2)6(9)10/h1,6H,(H,13,14)
• InChI Key： FFROFDFUSAYFBI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)O)C(=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 96

Additional information on 5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-carboxylic acid

5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-carboxylic Acid: A Comprehensive Overview

5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-carboxylic acid is a highly specialized organic compound with the CAS number 1805380-41-9. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including medicinal chemistry, agrochemistry, and materials science. The structure of this compound is characterized by a pyridine ring substituted with bromine, a difluoromethyl group, a nitro group, and a carboxylic acid moiety. These substituents confer unique electronic and steric properties to the molecule, making it a valuable compound for research and development.

The synthesis of 5-bromo-4-(difluoromethyl)-3-nitropyridine-2-carboxylic acid involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and acylations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various strategies to optimize the synthesis process, such as using microwave-assisted reactions or continuous-flow systems, which have significantly improved the reaction efficiency and reduced the environmental footprint.

One of the most notable applications of this compound is in the field of drug discovery. The presence of multiple functional groups in its structure makes it an excellent candidate for exploring biological activities such as anti-inflammatory, anticancer, and antimicrobial properties. For instance, studies have shown that 5-bromo-4-(difluoromethyl)-3-nitropyridine-2-carboxylic acid exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. These findings have opened new avenues for its potential use in developing therapeutic agents for chronic inflammatory diseases.

In addition to its medicinal applications, this compound has also been investigated for its potential use in agrochemicals. The nitro group and bromine substituent in its structure contribute to its pesticidal activity, making it a promising candidate for developing environmentally friendly pesticides. Recent research has focused on modifying the substituents on the pyridine ring to enhance its efficacy while reducing toxicity to non-target organisms.

The electronic properties of 5-bromo-4-(difluoromethyl)-3-nitropyridine-2-carboxylic acid make it an interesting material for applications in electronics and optoelectronics. The conjugated system in the pyridine ring allows for efficient charge transport, which is crucial for devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have explored the use of this compound as a building block for designing novel materials with tailored electronic properties.

From a structural perspective, the difluoromethyl group plays a critical role in modulating the physical and chemical properties of this compound. The fluorine atoms in this group introduce electron-withdrawing effects, which influence the acidity of the carboxylic acid moiety and the reactivity of the molecule in various chemical reactions. This makes 5-bromo-4-(difluoromethyl)-3-nitropyridine-2-carboxylic acid highly versatile in different chemical transformations.

The nitro group attached to the pyridine ring further enhances the compound's reactivity and stability under certain conditions. Nitro groups are known for their strong electron-withdrawing effects, which can significantly influence the electronic environment of neighboring atoms. This property has been exploited in designing molecules with specific reactivity profiles for use in catalysis or as intermediates in complex syntheses.

Recent studies have also highlighted the importance of 5-bromo-4-(difluoromethyl)-3-nitropyridine-2-carboxylic acid as a chiral building block in asymmetric synthesis. The introduction of chirality into organic molecules is crucial for developing enantiomerically pure compounds, which are essential in pharmaceuticals and agrochemicals due to their specific interactions with biological targets.

In terms of environmental impact, researchers have been investigating the biodegradation pathways of this compound to assess its potential risks to ecosystems. Understanding how 5-bromo-4-(difluoromethyl)-3-nitropyridine-2-carboxylic acid interacts with biological systems is essential for ensuring its safe use and disposal.

Overall, 5-bromo-4-(difluoromethyl)-3-nitropyridine-2-carboxylic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in chemistry, biology, and materials science. As new research continues to uncover its potential uses and properties, this compound is poised to play an increasingly important role in both academic and industrial settings.